78-98-8

Methylglyoxal

In Stock

• CAS RN:
• 78-98-8

• Formula:
• C3H4O2

• InChI:
• InChI=1S/C3H4O2/c1-3(5)2-4/h2H,1H3

• InChIKey:
• AIJULSRZWUXGPQ-UHFFFAOYSA-N

• Methylglyoxal is a toxic endogenous by-product of glycolysis. It is a reactive dicarbonyl compound that promotes non-enzymatic glycation of proteins to yield irreversible advanced glycated end products, leading to the cross-linking or degradation of proteins.
  Pyruvaldehyde solution may be used along with ammonium salts to prepare aqueous solutions that mimic atmospheric aerosol compositions to study the formation of absorbing secondary organic materials.
  Methylglyoxal is a clear yellow slightly viscous liquid with a pungent odor. Yellowish-green vapors. Faintly acidic to litmus. (NTP, 1992)
  Methylglyoxal is a 2-oxo aldehyde derived from propanal. It has a role as a human metabolite, a Saccharomyces cerevisiae metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a 2-oxo aldehyde and a member of propanals.
  Pyruvaldehyde, also known as 2-oxopropan...

1,1,1,2,2,3,3-Heptafluorohexane

In Stock

• CAS RN:
• 678-98-8

• Formula:
• C6H7F7

• InChI:
• InChI=1S/C6H7F7/c1-2-3-4(7,8)5(9,10)6(11,12)13/h2-3H2,1H3

• InChIKey:
• XMEPUXUKDYDDDY-UHFFFAOYSA-N

• 1,1,1,2,2,3,3-Heptafluorohexane is a useful research compound. Its molecular formula is C6H7F7 and its molecular weight is 212.11 g/mol. The purity is usually 95%.

10-Butoxy-10-oxodecanoic acid

Usually In Stock

• CAS RN:
• 5278-98-8

• Formula:
• C14H26O4

• InChI:
• InChI=1S/C14H26O4/c1-2-3-12-18-14(17)11-9-7-5-4-6-8-10-13(15)16/h2-12H2,1H3,(H,15,16)

• InChIKey:
• KNGHQUFQZLYRKP-UHFFFAOYSA-N

• 10-Butoxy-10-oxodecanoic acid is a useful research compound. Its molecular formula is C14H26O4 and its molecular weight is 258.35 g/mol. The purity is usually 95%.

3-Chloro-2-phenylchromen-4-one

• CAS RN:
• 13178-98-8

• Formula:
• C15H9ClO2

• InChI:
• InChI=1S/C15H9ClO2/c16-13-14(17)11-8-4-5-9-12(11)18-15(13)10-6-2-1-3-7-10/h1-9H

• InChIKey:
• FHXDSQYFCFWKAW-UHFFFAOYSA-N

• MRS1132 is a bioactive chemical.

(2S)-3-(4-hydroxyphenyl)-2-(3-methylbutanamido)propanoic acid

In Stock

• CAS RN:
• 880478-98-8

• Formula:
• C14H19NO4

• (2S)-3-(4-hydroxyphenyl)-2-(3-methylbutanamido)propanoic acid is a useful research compound. Its molecular formula is C14H19NO4 and its molecular weight is 265.3. The purity is usually 95%.

Ethyl 7-methoxy-1H-indazole-3-carboxylate

In Stock

• CAS RN:
• 885278-98-8

• Formula:
• C11H12N2O3

• InChI:
• InChI=1S/C11H12N2O3/c1-3-16-11(14)10-7-5-4-6-8(15-2)9(7)12-13-10/h4-6H,3H2,1-2H3,(H,12,13)

• InChIKey:
• ZFBHKJGLDLREGI-UHFFFAOYSA-N

• Ethyl 7-methoxy-1H-indazole-3-carboxylate is a useful research compound. Its molecular formula is C11H12N2O3 and its molecular weight is 220.22 g/mol. The purity is usually 95%.

2-[(Furan-2-ylmethyl)amino]benzonitrile

In Stock

• CAS RN:
• 204078-98-8

• Formula:
• C12H10N2O

• InChI:
• InChI=1S/C12H10N2O/c13-8-10-4-1-2-6-12(10)14-9-11-5-3-7-15-11/h1-7,14H,9H2

• InChIKey:
• KUDSLEWSBLTGCG-UHFFFAOYSA-N

• 2-[(Furan-2-ylmethyl)amino]benzonitrile is a useful research compound. Its molecular formula is C12H10N2O and its molecular weight is 198.22 g/mol. The purity is usually 95%.

N-[(2-Chlorophenyl)methyl]pyrrolidine-2-carboxamide

In Stock

• CAS RN:
• 403478-98-8

• Formula:
• C12H15ClN2O

• InChI:
• InChI=1S/C12H15ClN2O/c13-10-5-2-1-4-9(10)8-15-12(16)11-6-3-7-14-11/h1-2,4-5,11,14H,3,6-8H2,(H,15,16)

• InChIKey:
• SXJUKWWQCOQQKI-UHFFFAOYSA-N

• N-[(2-Chlorophenyl)methyl]pyrrolidine-2-carboxamide is a useful research compound. Its molecular formula is C12H15ClN2O and its molecular weight is 238.71 g/mol. The purity is usually 95%.

4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(thiophen-2-ylmethyl)benzamide

In Stock

• CAS RN:
• 322678-98-8

• Formula:
• C23H23NO3S

• InChI:
• InChI=1S/C23H23NO3S/c1-23(2)13-18-5-3-7-20(21(18)27-23)26-15-16-8-10-17(11-9-16)22(25)24-14-19-6-4-12-28-19/h3-12H,13-15H2,1-2H3,(H,24,25)

• InChIKey:
• TUHDQFUNUZIGQG-UHFFFAOYSA-N

• 4-[(2,2-dimethyl-3H-1-benzofuran-7-yl)oxymethyl]-N-(thiophen-2-ylmethyl)benzamide is a useful research compound. Its molecular formula is C23H23NO3S and its molecular weight is 393.5. The purity is usually 95%.

4-(dimethylamino)-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide

In Stock

• CAS RN:
• 851978-98-8

• Formula:
• C16H15FN4OS

• InChI:
• InChI=1S/C16H15FN4OS/c1-21(2)11-8-6-10(7-9-11)15(22)19-20-16-18-14-12(17)4-3-5-13(14)23-16/h3-9H,1-2H3,(H,18,20)(H,19,22)

• InChIKey:
• VLPNSZXFRPNRMS-UHFFFAOYSA-N

• 4-(dimethylamino)-N'-(4-fluoro-1,3-benzothiazol-2-yl)benzohydrazide is a useful research compound. Its molecular formula is C16H15FN4OS and its molecular weight is 330.38. The purity is usually 95%.

{5-chloro-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]phenyl}amine

In Stock

• CAS RN:
• 893778-98-8

• Formula:
• C10H11ClN4S

• InChI:
• InChI=1S/C10H11ClN4S/c1-6-13-14-10(15(6)2)16-9-4-3-7(11)5-8(9)12/h3-5H,12H2,1-2H3

• InChIKey:
• AVHQHMUQWGSLMD-UHFFFAOYSA-N

• {5-chloro-2-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]phenyl}amine is a useful research compound. Its molecular formula is C10H11ClN4S and its molecular weight is 254.74g/mol. The purity is usually 95%.

2-(2,3-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-YL)thiophene

In Stock

• CAS RN:
• 898778-98-8

• Formula:
• C16H16O5S

• InChI:
• InChI=1S/C16H16O5S/c1-18-11-5-3-4-10(15(11)19-2)14(17)12-6-7-13(22-12)16-20-8-9-21-16/h3-7,16H,8-9H2,1-2H3

• InChIKey:
• LMHSSKDUWUQKIA-UHFFFAOYSA-N

• 2-(2,3-Dimethoxybenzoyl)-5-(1,3-dioxolan-2-YL)thiophene is a useful research compound. Its molecular formula is C16H16O5S and its molecular weight is 320.4 g/mol. The purity is usually 95%.

3-Chloro-4,5-difluoropyridine

In Stock

• CAS RN:
• 851178-98-8

• Formula:
• C5H2ClF2N

• InChI:
• InChI=1S/C5H2ClF2N/c6-3-1-9-2-4(7)5(3)8/h1-2H

• InChIKey:
• IWCQYKMRVIEPBM-UHFFFAOYSA-N

• 3-Chloro-4,5-difluoropyridine is a useful research compound. Its molecular formula is C5H2ClF2N and its molecular weight is 149.52 g/mol. The purity is usually 95%.

4-Bromo-2-(tributylstannyl)thiazole

In Stock

• CAS RN:
• 173978-98-8

• Formula:
• C15H28BrNSSn

• InChI:
• InChI=1S/3C4H9.C3HBrNS.Sn/c3*1-3-4-2;4-3-1-6-2-5-3;/h3*1,3-4H2,2H3;1H;

• InChIKey:
• ZBBDCVVDIHDNRL-UHFFFAOYSA-N

• 4-Bromo-2-(tributylstannyl)thiazole is a useful research compound. Its molecular formula is C15H28BrNSSn and its molecular weight is 453.1 g/mol. The purity is usually 95%.

tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate

In Stock

• CAS RN:
• 2219378-98-8

• Formula:
• C12H18N2O4

• Tert-butyl 5,8-dioxo-2,6-diazaspiro[3.5]nonane-2-carboxylate is a useful research compound. Its molecular formula is C12H18N2O4 and its molecular weight is 254.3. The purity is usually 95%.

4-(4-(2-Fluoroethyl)piperidin-1-yl)aniline

In Stock

• CAS RN:
• 1425378-98-8

• Formula:
• C13H19FN2

• InChI:
• InChI=1S/C13H19FN2/c14-8-5-11-6-9-16(10-7-11)13-3-1-12(15)2-4-13/h1-4,11H,5-10,15H2

• InChIKey:
• QVTDQRWJORDOLU-UHFFFAOYSA-N

• 4-(4-(2-Fluoroethyl)piperidin-1-yl)aniline is a useful research compound. Its molecular formula is C13H19FN2 and its molecular weight is 222.3 g/mol. The purity is usually 95%.

Methyl 4-((2-((3-methoxyphenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate

In Stock

• CAS RN:
• 1234878-98-8

• Formula:
• C17H23N3O5

• InChI:
• InChI=1S/C17H23N3O5/c1-24-14-5-3-4-13(10-14)19-16(22)15(21)18-11-12-6-8-20(9-7-12)17(23)25-2/h3-5,10,12H,6-9,11H2,1-2H3,(H,18,21)(H,19,22)

• InChIKey:
• OCXHVJQZBGKMRZ-UHFFFAOYSA-N

• Methyl 4-((2-((3-methoxyphenyl)amino)-2-oxoacetamido)methyl)piperidine-1-carboxylate is a useful research compound. Its molecular formula is C17H23N3O5 and its molecular weight is 349.387. The purity is usually 95%.

N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)-2-phenylbutanamide

In Stock

• CAS RN:
• 1797078-98-8

• Formula:
• C20H25NO4

• InChI:
• InChI=1S/C20H25NO4/c1-4-16(14-8-6-5-7-9-14)20(23)21-13-17(22)15-10-11-18(24-2)19(12-15)25-3/h5-12,16-17,22H,4,13H2,1-3H3,(H,21,23)

• InChIKey:
• QREAYPQWFMKGRM-UHFFFAOYSA-N

• N-(2-(3,4-dimethoxyphenyl)-2-hydroxyethyl)-2-phenylbutanamide is a useful research compound. Its molecular formula is C20H25NO4 and its molecular weight is 343.423. The purity is usually 95%.

1-(6-cyclopropylpyridazin-3-yl)-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide

In Stock

• CAS RN:
• 2175978-98-8

• Formula:
• C19H23N5O

• InChI:
• InChI=1S/C19H23N5O/c1-13-4-2-10-20-18(13)21-19(25)15-5-3-11-24(12-15)17-9-8-16(22-23-17)14-6-7-14/h2,4,8-10,14-15H,3,5-7,11-12H2,1H3,(H,20,21,25)

• InChIKey:
• XMEPXGBWCVLXTB-UHFFFAOYSA-N

• 1-(6-cyclopropylpyridazin-3-yl)-N-(3-methylpyridin-2-yl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C19H23N5O and its molecular weight is 337.427. The purity is usually 95%.